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Compound of Interest

S§-23;S23,CCTH-
Compound Name: ) )
methylpropionamide

cat. No.: B1680387

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like S-23 is paramount. This document provides
essential safety and logistical information, including operational and disposal plans for S-23,
also known as CCTH-methylpropionamide. Adherence to these procedures is critical for
laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to handle S-23 with appropriate personal protective equipment
(PPE). A Safety Data Sheet (SDS) for S-23 indicates that users should wear protective gloves,
eye protection, and a lab coat. In case of accidental contact, flush the affected area with
copious amounts of water.

Step-by-Step Disposal Protocol for S-23

Disposal of S-23 must comply with all local, state, and federal regulations for hazardous
chemical waste. As a research chemical, S-23 should not be disposed of in regular trash or
down the drain.

o Waste Collection:

o Collect all S-23 waste, including unused product and any materials contaminated with the
compound (e.g., weigh boats, contaminated gloves, and paper towels), in a designated
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and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o Label the container with "Hazardous Waste," the name of the chemical (S-23/CCTH-
methylpropionamide), and the approximate quantity of waste.

o Storage of Waste:

o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

o The storage area should be well-ventilated to prevent the accumulation of any potential
vapors.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Provide the EHS office with a complete inventory of the waste container's contents.

o Do not attempt to treat or neutralize the chemical waste unless you are a trained
professional with a specific, approved protocol.

e Accidental Spills:
o In the event of a spill, evacuate the immediate area.

o Wearing appropriate PPE, contain the spill using an absorbent material (e.g., vermiculite,
sand, or a commercial chemical absorbent).

o Collect the absorbent material and the spilled chemical into a designated hazardous waste
container.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.
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o Report the spill to your EHS office.

S-23 (CCTH-methylpropionamide) Properties

The following table summarizes key quantitative data for S-23.

Property Value

Molecular Formula C18H13CIFaN20s3
Molecular Weight 416.75 g/mol

CAS Number 1010396-29-8
Appearance White to off-white powder
Melting Point Not available

Boiling Point Not available

B Soluble in organic solvents such as DMSO and
Solubility thanol
ethanol.

Androgen Receptor Sighaling Pathway with S-23

S-23 is a Selective Androgen Receptor Modulator (SARM) that binds to androgen receptors.
The diagram below illustrates the general mechanism of action for androgens and how a
SARM like S-23 interacts with this pathway.
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Androgen Receptor Signaling Pathway with S-23.
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This content is for informational purposes only and does not constitute professional safety or
legal advice. Always consult the Safety Data Sheet (SDS) and your institution's EHS office for
specific guidance on chemical handling and disposal.

 To cite this document: BenchChem. [Proper Disposal Procedures for S-23 (CCTH-
methylpropionamide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680387#s-23-s23-ccth-methylpropionamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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